Cas no 859164-47-9 (1-(2-fluorophenyl)cyclobutylmethanamine)

• Product Name: 1-(2-fluorophenyl)cyclobutylmethanamine
• CAS No: 859164-47-9
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD09904406
• CID: 1119312
• PubChem ID: 24274298
• Update Time: 2025-04-20

1-(2-fluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-fluorophenyl)cyclobutyl)methanamine
• [1-(2-fluorophenyl)cyclobutyl]methanamine
• 1-(2-fluorophenyl)Cyclobutanemethanamine
• 1-(2-fluorophenyl)cyclobutylmethanamine
• AC6981
• MFCD09904406
• AKOS010815304
• 859164-47-9
• KVTXPSFPFBHYSH-UHFFFAOYSA-N
• EN300-262728
• SY213337
• Cyclobutanemethanamine, 1-(2-fluorophenyl)-
• FT-0744010
• 1-[1-(2-Fluorophenyl)cyclobutyl]methanamine
• SCHEMBL4013884
• C-[1-(2-Fluoro-phenyl)-cyclobutyl]-methylamine
• DTXSID20640624
• A915506
• DB-076486

• MDL： MFCD09904406
• Inchi： 1S/C11H14FN/c12-10-5-2-1-4-9(10)11(8-13)6-3-7-11/h1-2,4-5H,3,6-8,13H2
• InChI Key： KVTXPSFPFBHYSH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CN)CCC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes